![molecular formula C23H32N6O2 B2500422 8-(4-butylpiperazin-1-yl)-7-(2,5-dimethylbenzyl)-3-methyl-1H-purine-2,6(3H,7H)-dione CAS No. 898408-95-2](/img/structure/B2500422.png)
8-(4-butylpiperazin-1-yl)-7-(2,5-dimethylbenzyl)-3-methyl-1H-purine-2,6(3H,7H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
In the first paper, a series of 1-arylpiperazynylalkyl derivatives of 8-amino-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione were synthesized to explore the influence of substituents on the affinity for serotonin and dopamine receptors . The synthesis involved introducing various arylpiperazine groups to the purine core, aiming to modulate the interaction with the target receptors. A total of 26 new compounds were synthesized, indicating a robust synthetic approach to generate a diverse library of compounds for biological testing .
Molecular Structure Analysis
The molecular structure of these derivatives is crucial for their interaction with the serotonin 5-HT1A, 5-HT2A, 5-HT6, 5-HT7, and dopamine D2 receptors. The second paper suggests that the presence of a substituent at the 7-position of the purine core, as seen in the compound of interest, is significant for receptor affinity and selectivity, particularly towards 5-HT1A and 5-HT7 receptors . Docking studies in this paper supported the importance of this substituent for the molecular interaction with the receptors .
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of these compounds are not detailed in the abstracts provided. However, it can be inferred that the reactions would involve the formation of amide or amine bonds between the purine core and the arylpiperazine groups, as well as the introduction of alkyl and aryl groups at specific positions on the purine ring to achieve the desired biological activity .
Physical and Chemical Properties Analysis
While the abstracts do not provide explicit information on the physical and chemical properties of the specific compound , they do indicate that the compounds synthesized have varying degrees of affinity for the targeted receptors, which is a direct consequence of their chemical structure . The physical properties such as solubility, stability, and form (solid, liquid, crystalline, etc.) would be determined by the functional groups and overall molecular architecture of the compounds.
Relevant Case Studies
The papers discuss in vitro binding experiments and functional assays to evaluate the biological activity of the synthesized compounds. Selected compounds were tested for their potential as anxiolytic and antidepressant agents in preliminary pharmacological in vivo studies . These studies are crucial for understanding the therapeutic potential of the compounds and for guiding further development of drug candidates.
Scientific Research Applications
Neuroprotective Properties
Neuroprotection by Caffeine and A2A Adenosine Receptor Inactivation in a Model of Parkinson's Disease : Caffeine and several A2A antagonists, including compounds with purine structures, have demonstrated neuroprotective effects in a model of Parkinson's disease. These findings suggest that purine derivatives targeting the A2A adenosine receptor could offer therapeutic benefits for neurodegenerative diseases, emphasizing the critical role of purinergic signaling in brain health (Chen et al., 2001).
Diagnostic and Therapeutic Applications
Methylated Purines in Urinary Stones : The presence of methylated purines, closely related to the queried compound, has been analyzed in urinary calculi, offering insights into the pathogenesis of urolithiasis. This research suggests that understanding the role of purine derivatives in kidney stone formation could lead to better diagnostic markers and therapeutic strategies for managing this condition (Safranow & Machoy, 2005).
Pharmacological Effects and Toxicity Studies
Drug Interaction of Aminophylline and Salbutamol Induced Extreme Tachycardia : A study highlighted the potential pharmacological interactions and adverse effects associated with purine derivatives, including aminophylline, a compound structurally related to caffeine and theophylline. Understanding these interactions is crucial for safe medication use, especially in treating respiratory conditions (Meena, 2019).
Environmental and Occupational Health
Study of Morbidity of Personnel with Potential Exposure to Vinclozolin : This study provides an example of how exposure to specific chemicals, including those structurally related to purines, is monitored in occupational settings to assess health outcomes. Although vinclozolin is not a purine derivative, the methodology and approach to assessing chemical exposure and health outcomes can be relevant for studying the effects of various chemical compounds (Zober et al., 1995).
properties
IUPAC Name |
8-(4-butylpiperazin-1-yl)-7-[(2,5-dimethylphenyl)methyl]-3-methylpurine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H32N6O2/c1-5-6-9-27-10-12-28(13-11-27)22-24-20-19(21(30)25-23(31)26(20)4)29(22)15-18-14-16(2)7-8-17(18)3/h7-8,14H,5-6,9-13,15H2,1-4H3,(H,25,30,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNDARINICDEGFF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1CCN(CC1)C2=NC3=C(N2CC4=C(C=CC(=C4)C)C)C(=O)NC(=O)N3C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H32N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.